N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylfuran-2-carboxamide
Description
N-((2-hydroxyquinolin-3-yl)methyl)-N-phenylfuran-2-carboxamide, also known as HMQCF, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. HMQCF belongs to the class of quinoline-based compounds and has been synthesized through various methods.
Scientific Research Applications
Antimalarial Activity
The quinoline nucleus has a rich history in antimalarial drug development. Researchers have explored derivatives like our compound to combat Plasmodium falciparum, the parasite responsible for malaria. By targeting essential enzymes or transporters within the parasite, these compounds disrupt its life cycle and prevent infection. Further studies are needed to assess the efficacy and safety of our compound in this context .
Anticancer Potential
Quinoline derivatives have shown promise as anticancer agents. Our compound could inhibit tumor growth by interfering with cell signaling pathways, inducing apoptosis, or disrupting DNA replication. Preclinical studies and mechanistic investigations are crucial to validate its potential in cancer therapy .
Antibacterial Properties
Quinolines exhibit antibacterial activity against various pathogens. Our compound might target bacterial enzymes or membrane components, making it a candidate for novel antibiotics. Rigorous testing is essential to evaluate its effectiveness against specific bacterial strains .
Anthelmintic Applications
Helminthic infections affect millions worldwide. Quinoline-based compounds, including ours, could disrupt the nervous system of parasitic worms, leading to their paralysis or death. Investigating its efficacy against specific helminths is vital .
Antiviral Potential
Viruses, such as HIV and hepatitis, remain global health challenges. Quinoline derivatives have demonstrated antiviral activity by inhibiting viral enzymes or entry processes. Our compound warrants evaluation against specific viruses .
Anti-Inflammatory and Analgesic Effects
Inflammation and pain management are critical therapeutic areas. Quinolines may modulate inflammatory pathways or interact with pain receptors. Our compound’s potential in alleviating inflammation and pain requires rigorous preclinical and clinical investigations .
properties
IUPAC Name |
N-[(2-oxo-1H-quinolin-3-yl)methyl]-N-phenylfuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O3/c24-20-16(13-15-7-4-5-10-18(15)22-20)14-23(17-8-2-1-3-9-17)21(25)19-11-6-12-26-19/h1-13H,14H2,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPESKCMSCIDYBS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N(CC2=CC3=CC=CC=C3NC2=O)C(=O)C4=CC=CO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2-oxo-1,2-dihydroquinolin-3-yl)methyl]-N-phenylfuran-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-phenoxyacetamide](/img/structure/B7720049.png)
